Cas no 1928832-12-5 (4-methyl-1-(1H-pyrazol-4-yl)pentan-1-ol)
4-methyl-1-(1H-pyrazol-4-yl)pentan-1-ol Chemical and Physical Properties
Names and Identifiers
-
- 4-methyl-1-(1H-pyrazol-4-yl)pentan-1-ol
- EN300-1116291
- 1928832-12-5
-
- Inchi: 1S/C9H16N2O/c1-7(2)3-4-9(12)8-5-10-11-6-8/h5-7,9,12H,3-4H2,1-2H3,(H,10,11)
- InChI Key: WXGUMQCXKHMKGS-UHFFFAOYSA-N
- SMILES: OC(C1C=NNC=1)CCC(C)C
Computed Properties
- Exact Mass: 168.126263138g/mol
- Monoisotopic Mass: 168.126263138g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 4
- Complexity: 128
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 48.9Ų
4-methyl-1-(1H-pyrazol-4-yl)pentan-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1116291-0.05g |
4-methyl-1-(1H-pyrazol-4-yl)pentan-1-ol |
1928832-12-5 | 95% | 0.05g |
$827.0 | 2023-10-27 | |
| Enamine | EN300-1116291-0.1g |
4-methyl-1-(1H-pyrazol-4-yl)pentan-1-ol |
1928832-12-5 | 95% | 0.1g |
$867.0 | 2023-10-27 | |
| Enamine | EN300-1116291-0.25g |
4-methyl-1-(1H-pyrazol-4-yl)pentan-1-ol |
1928832-12-5 | 95% | 0.25g |
$906.0 | 2023-10-27 | |
| Enamine | EN300-1116291-0.5g |
4-methyl-1-(1H-pyrazol-4-yl)pentan-1-ol |
1928832-12-5 | 95% | 0.5g |
$946.0 | 2023-10-27 | |
| Enamine | EN300-1116291-1.0g |
4-methyl-1-(1H-pyrazol-4-yl)pentan-1-ol |
1928832-12-5 | 1g |
$971.0 | 2023-06-09 | ||
| Enamine | EN300-1116291-2.5g |
4-methyl-1-(1H-pyrazol-4-yl)pentan-1-ol |
1928832-12-5 | 95% | 2.5g |
$1931.0 | 2023-10-27 | |
| Enamine | EN300-1116291-5.0g |
4-methyl-1-(1H-pyrazol-4-yl)pentan-1-ol |
1928832-12-5 | 5g |
$2816.0 | 2023-06-09 | ||
| Enamine | EN300-1116291-10.0g |
4-methyl-1-(1H-pyrazol-4-yl)pentan-1-ol |
1928832-12-5 | 10g |
$4176.0 | 2023-06-09 | ||
| Enamine | EN300-1116291-1g |
4-methyl-1-(1H-pyrazol-4-yl)pentan-1-ol |
1928832-12-5 | 95% | 1g |
$986.0 | 2023-10-27 | |
| Enamine | EN300-1116291-5g |
4-methyl-1-(1H-pyrazol-4-yl)pentan-1-ol |
1928832-12-5 | 95% | 5g |
$2858.0 | 2023-10-27 |
4-methyl-1-(1H-pyrazol-4-yl)pentan-1-ol Related Literature
-
Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
-
Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
-
Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
-
Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
Additional information on 4-methyl-1-(1H-pyrazol-4-yl)pentan-1-ol
Introduction to 4-methyl-1-(1H-pyrazol-4-yl)pentan-1-ol (CAS No. 1928832-12-5)
4-methyl-1-(1H-pyrazol-4-yl)pentan-1-ol (CAS No. 1928832-12-5) is a novel compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of pyrazole derivatives, which are known for their diverse pharmacological properties, including anti-inflammatory, analgesic, and anti-cancer activities.
The chemical structure of 4-methyl-1-(1H-pyrazol-4-yl)pentan-1-ol consists of a pyrazole ring linked to a pentyl chain with a hydroxyl group at the terminal position and a methyl group at the second carbon. This specific arrangement of functional groups imparts unique chemical and physical properties to the molecule, making it an interesting candidate for various applications in drug discovery and development.
Recent studies have highlighted the potential of 4-methyl-1-(1H-pyrazol-4-yl)pentan-1-ol in several areas of biomedical research. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. The researchers found that the compound effectively reduced inflammation in both in vitro and in vivo models, suggesting its potential as a therapeutic agent for inflammatory diseases.
In another study published in the Bioorganic & Medicinal Chemistry Letters, 4-methyl-1-(1H-pyrazol-4-yl)pentan-1-ol was evaluated for its anti-cancer properties. The results showed that the compound selectively inhibited the growth of various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action was attributed to its ability to induce apoptosis and cell cycle arrest, making it a promising lead compound for further drug development.
The solubility and stability of 4-methyl-1-(1H-pyrazol-4-yl)pentan-1-ol are also important factors to consider for its practical applications. Research has shown that the compound is moderately soluble in water and exhibits good stability under physiological conditions. These properties are advantageous for formulating the compound into various dosage forms, such as oral tablets or injectable solutions.
In terms of synthesis, several methods have been reported for the preparation of 4-methyl-1-(1H-pyrazol-4-yl)pentan-1-ol. One common approach involves the reaction of 4-methylpentanenitrile with hydrazine hydrate to form the corresponding nitrile hydrazone, followed by cyclization with an aldehyde or ketone to generate the pyrazole ring. The final step involves reduction of the nitrile group to form the hydroxyl group. This synthetic route is efficient and scalable, making it suitable for large-scale production.
The safety profile of 4-methyl-1-(1H-pyrazol-4-yl)pentan-1-ol is another critical aspect that has been extensively studied. Toxicity assays conducted on various cell lines and animal models have shown that the compound is generally well-tolerated at therapeutic concentrations. However, further preclinical studies are necessary to fully assess its safety and efficacy before advancing to clinical trials.
In conclusion, 4-methyl-1-(1H-pyrazol-4-yl)pentan-1-ol (CAS No. 1928832-12-5) is a promising compound with diverse biological activities and potential applications in drug discovery. Its unique chemical structure, favorable physicochemical properties, and promising preliminary results make it an attractive candidate for further research and development. As more studies are conducted, it is likely that new insights into its mechanisms of action and therapeutic potential will emerge, potentially leading to new treatments for various diseases.
1928832-12-5 (4-methyl-1-(1H-pyrazol-4-yl)pentan-1-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)